Cas no 883050-24-6 (CCG-50014)

• Product Name: CCG-50014
• CAS No: 883050-24-6
• MF: C₁₆H₁₃FN₂O₂S
• MW: 316.350025892258
• MDL: MFCD00113783
• CID: 838454
• Update Time: 2024-10-26

CCG-50014 Chemical and Physical Properties

Names and Identifiers

• CCG50014
• 4-(4-Fluorobenzyl)-2-p-tolyl-1,2,4-thiadiazolidine-3,5-dione
• 4-[(4-fluorophenyl)methyl]-2-(4-methylphenyl)-1,2,4-thiadiazolidine-3,5-dione
• L 2-401
• CCG-50014
• 4-[(4-Fluorophenyl)methyl]-2-(4-methylphenyl)-1,2,4-thiadiazolidine-3,5-dione (ACI)
• CCG 50014
• 4-(4-Fluorobenzyl)-2-(p-tolyl)-1,2,4-thiadiazolidine-3,5-dione

• MDL： MFCD00113783
• Inchi： 1S/C16H13FN2O2S/c1-11-2-8-14(9-3-11)19-15(20)18(16(21)22-19)10-12-4-6-13(17)7-5-12/h2-9H,10H2,1H3
• InChI Key： QUIIIYITNGOFEI-UHFFFAOYSA-N
• SMILES： O=C1N(CC2C=CC(F)=CC=2)C(=O)N(C2C=CC(C)=CC=2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.398±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.8E-3 g/L) (25 ºC),

CCG-50014 Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C